Cas no 439110-77-7 (phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate)

Phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate is a carbamate derivative featuring a 4-methylpiperazine-substituted phenyl group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as an intermediate in the synthesis of biologically active molecules. The presence of the methylpiperazine moiety enhances solubility and may influence binding affinity in target interactions. Its carbamate linkage offers stability while allowing for controlled reactivity under specific conditions. The compound is typically utilized in exploratory studies for kinase inhibitors or other therapeutic agents, where structural modifications are critical for optimizing pharmacokinetic properties. High-purity grades are available for research applications.
phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate structure
439110-77-7 structure
Product Name:phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate
CAS No:439110-77-7
MF:C18H21N3O2
MW:311.378244161606
CID:6786216
PubChem ID:4552577
Update Time:2025-05-24

phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • Oprea1_635117
    • CHEMBL578896
    • 439110-77-7
    • HMS2319B23
    • AKOS005094347
    • SMR000126142
    • phenylN-[4-(4-methylpiperazin-1-yl)phenyl]carbamate
    • phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate
    • SCHEMBL3835741
    • 5T-0251
    • MLS000541284
    • GNF-Pf-134
    • phenyl N-[4-(4-methylpiperazino)phenyl]carbamate
    • Inchi: 1S/C18H21N3O2/c1-20-11-13-21(14-12-20)16-9-7-15(8-10-16)19-18(22)23-17-5-3-2-4-6-17/h2-10H,11-14H2,1H3,(H,19,22)
    • InChI Key: PKYRNWZXBAGHSM-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C(NC1C=CC(=CC=1)N1CCN(C)CC1)=O

Computed Properties

  • Exact Mass: 311.16337692g/mol
  • Monoisotopic Mass: 311.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 44.8Ų

phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1651831-1mg
Phenyl (4-(4-methylpiperazin-1-yl)phenyl)carbamate
439110-77-7 98%
1mg
¥464.00 2024-05-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1651831-2mg
Phenyl (4-(4-methylpiperazin-1-yl)phenyl)carbamate
439110-77-7 98%
2mg
¥578.00 2024-05-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1651831-5mg
Phenyl (4-(4-methylpiperazin-1-yl)phenyl)carbamate
439110-77-7 98%
5mg
¥529.00 2024-05-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1651831-10mg
Phenyl (4-(4-methylpiperazin-1-yl)phenyl)carbamate
439110-77-7 98%
10mg
¥924.00 2024-05-13

Additional information on phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate

Phenyl N-[4-(4-Methylpiperazin-1-yl)phenyl]carbamate: An Overview of CAS No. 439110-77-7

Phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate, with the CAS number 439110-77-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a phenyl group, a carbamate moiety, and a 4-methylpiperazine substituent. These structural features contribute to its potential applications in various therapeutic areas, including but not limited to, central nervous system (CNS) disorders, cancer, and inflammatory diseases.

The chemical structure of phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate (CAS No. 439110-77-7) is particularly noteworthy due to its ability to modulate specific biological targets. The presence of the 4-methylpiperazine moiety imparts significant pharmacological activity by interacting with receptors and enzymes involved in various physiological processes. This makes the compound a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate in treating neurological disorders. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the activity of specific enzymes associated with neurodegeneration. The study also noted that the compound's ability to cross the blood-brain barrier enhances its therapeutic potential in CNS disorders.

In addition to its neuroprotective properties, phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate (CAS No. 439110-77-7) has shown promise in cancer research. A study published in the Cancer Research journal reported that this compound effectively inhibits the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. The researchers found that the compound's unique structure allows it to selectively bind to specific proteins, thereby disrupting tumor growth and metastasis.

The anti-inflammatory properties of phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate have also been investigated. A recent study published in the Inflammation Research journal highlighted the compound's ability to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate (CAS No. 439110-77-7) involves several well-established chemical reactions, including nucleophilic substitution and coupling reactions. These synthetic routes are highly reproducible and can be scaled up for large-scale production, making the compound readily available for further research and development.

In conclusion, phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate, with its CAS number 439110-77-7, is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse pharmacological activities make it an attractive candidate for further investigation and development into novel therapeutic agents for various diseases.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.